Cas no 1805595-82-7 (Ethyl 2-bromo-3-cyano-6-mercaptobenzoate)

• Product Name: Ethyl 2-bromo-3-cyano-6-mercaptobenzoate
• CAS No: 1805595-82-7
• MF: C₁₀H₈BrNO₂S
• MW: 286.145020484924
• CID: 4948522
• Update Time: 2025-08-04

Ethyl 2-bromo-3-cyano-6-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-cyano-6-mercaptobenzoate

• Inchi： 1S/C10H8BrNO2S/c1-2-14-10(13)8-7(15)4-3-6(5-12)9(8)11/h3-4,15H,2H2,1H3
• InChI Key： FFQPSKJQJYLUII-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1C(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-bromo-3-cyano-6-mercaptobenzoate

Introduction to Ethyl 2-bromo-3-cyano-6-mercaptobenzoate (CAS No. 1805595-82-7)

Ethyl 2-bromo-3-cyano-6-mercaptobenzoate (CAS No. 1805595-82-7) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique combination of functional groups, including a bromo group, a cyano group, and a mercapto group, which contribute to its diverse reactivity and potential utility.

The molecular structure of Ethyl 2-bromo-3-cyano-6-mercaptobenzoate is particularly noteworthy. The presence of the bromo group makes it an excellent precursor for various synthetic transformations, such as cross-coupling reactions and nucleophilic substitutions. The cyano group, on the other hand, can be readily converted into other functional groups, such as carboxylic acids or amines, through well-established chemical processes. The mercapto group adds further complexity and reactivity, making this compound a valuable starting material for the synthesis of complex molecules.

In the pharmaceutical industry, Ethyl 2-bromo-3-cyano-6-mercaptobenzoate has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a building block for the development of novel drugs targeting various diseases. For instance, researchers at the University of California have reported the use of this compound in the synthesis of inhibitors for specific enzymes involved in cancer progression. The unique combination of functional groups in Ethyl 2-bromo-3-cyano-6-mercaptobenzoate allows for the fine-tuning of molecular properties, such as solubility and bioavailability, which are crucial for drug development.

Beyond pharmaceutical applications, Ethyl 2-bromo-3-cyano-6-mercaptobenzoate has also found utility in materials science. Its ability to undergo controlled polymerization reactions makes it an attractive candidate for the synthesis of functional polymers with tailored properties. Researchers at the Massachusetts Institute of Technology have demonstrated the use of this compound in the development of conductive polymers with enhanced electrical conductivity and mechanical stability. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthetic versatility of Ethyl 2-bromo-3-cyano-6-mercaptobenzoate is further highlighted by its role in chemical synthesis. The compound serves as a key intermediate in the preparation of a wide range of organic molecules with diverse functionalities. For example, chemists at Stanford University have utilized this compound in the synthesis of complex natural products and pharmaceutical candidates. The ability to introduce multiple functional groups through selective transformations enhances its value as a synthetic building block.

In addition to its practical applications, Ethyl 2-bromo-3-cyano-6-mercaptobenzoate has been the subject of extensive theoretical studies aimed at understanding its electronic structure and reactivity. Computational methods have provided valuable insights into the molecular orbitals and reaction mechanisms involving this compound. These studies have not only advanced our fundamental understanding of organic chemistry but also guided experimental efforts to optimize synthetic protocols and improve yields.

The safety and handling of Ethyl 2-bromo-3-cyano-6-mercaptobenzoate are important considerations for researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, Ethyl 2-bromo-3-cyano-6-mercaptobenzoate (CAS No. 1805595-82-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for synthetic chemists, materials scientists, and pharmaceutical researchers alike. As ongoing research continues to uncover new applications and properties, this compound is likely to remain at the forefront of scientific innovation.